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Compound of Interest

Compound Name: Cyclo(L-leucyl-L-valyl)

Cat. No.: B3395820

This document provides immediate, essential safety and logistical information for the proper
disposal of Cyclo(L-leucyl-L-valyl), tailored for researchers, scientists, and professionals in
drug development. The following procedures are based on general best practices for laboratory
chemical waste management and information available for structurally similar compounds.

Disclaimer: A specific Safety Data Sheet (SDS) for Cyclo(L-leucyl-L-valyl) was not available
at the time of this writing. The disposal procedures provided are based on information for
similar cyclic dipeptides and general laboratory safety principles. An SDS for a similar
compound, Cyclo(L-Pro-L-Val), classifies it as not a hazardous substance or mixture.[1]
However, it is crucial to consult your institution's specific waste disposal protocols and the
product's SDS if available.

Chemical and Physical Properties

While detailed experimental data for Cyclo(L-leucyl-L-valyl) is limited in the public domain, the
table below summarizes its basic properties.
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Property Value Reference

(3S,6S)-3-isobutyl-6-

UPAC Name isopropylpiperazine-2,5-dione
CAS Number 15136-24-0

Molecular Formula C11H20N202

Physical Form Solid

Storage Temperature -20°C or -80°C

Personal Protective Equipment (PPE)

Before handling Cyclo(L-leucyl-L-valyl), ensure the following personal protective equipment is
worn to minimize exposure:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required to protect clothing and skin.

Respiratory Protection: If creating dust or aerosols is likely, use a dust mask or a respirator.

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the disposal of Cyclo(L-leucyl-L-
valyl) in a laboratory setting. This process adheres to general principles of chemical waste
management for non-hazardous materials.

o Waste Identification and Segregation:
o Treat all waste containing Cyclo(L-leucyl-L-valyl) as chemical waste.
o Do not mix this waste with general laboratory trash.

o Segregate solid waste (e.g., contaminated filter paper, weighing boats) from liquid waste
(e.g., solutions in organic solvents).
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» Solid Waste Disposal:

o Collect all solid waste contaminated with Cyclo(L-leucyl-L-valyl) in a designated, clearly
labeled, and sealable waste container.

o The container should be made of a material compatible with the chemical.
o Label the container with "Cyclo(L-leucyl-L-valyl) Solid Waste" and include the date.
 Liquid Waste Disposal:

o Collect all liquid waste containing Cyclo(L-leucyl-L-valyl) in a designated, sealed, and
leak-proof container.

o The container material should be compatible with the solvent used.

o Label the container with "Cyclo(L-leucyl-L-valyl) Liquid Waste," the solvent system, and
the approximate concentration.

e Decontamination of Glassware and Equipment:

o Rinse contaminated glassware and equipment thoroughly with an appropriate solvent
(e.g., ethanol or acetone).

o Collect the first rinse as chemical waste. Subsequent rinses with water can typically be
disposed of down the drain, but confirm this with your institutional guidelines.

o Storage and Final Disposal:

o Store the sealed waste containers in a designated and secure area for chemical waste
pickup.

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
office or a licensed chemical waste disposal contractor.

Disposal Workflow Diagram
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Cyclo(L-leucyl-L-valyl) Disposal Workflow
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Caption: Disposal workflow for Cyclo(L-leucyl-L-valyl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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